Cas no 229977-57-5 (MAC glucuronide linker-2)

• Product Name: MAC glucuronide linker-2
• CAS No: 229977-57-5
• MF: C₂₀H₂₅NO₁₁
• MW: 455.412606954575
• MDL: MFCD31715406
• CID: 4739920
• PubChem ID: 59816530
• Update Time: 2025-07-15

MAC glucuronide linker-2 Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(hydroxymethyl)phenyl methyl 2,3,4-tri-O-acetyl-β-D-glucopyranosiduronate
• MAC glucuronide linker-2
• methyl (2S,3S,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-[2-amino-4-(hydroxymethyl)phenoxy]oxane-2-carboxylate
• 229977-57-5
• DA-65185
• MS-28295
• (2S,3R,4S,5S,6S)-2-(2-Amino-4-(hydroxymethyl)phenoxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• HY-44222
• SCHEMBL12216557
• AKOS040743507
• b-D-Glucopyranosiduronic acid, 2-amino-4-(hydroxymethyl)phenyl,methyl ester, 2,3,4-triacetate
• WLZ3827
• beta-D-Glucopyranosiduronic acid, 2-amino-4-(hydroxymethyl)phenyl, methyl ester, 2,3,4-triacetate
• CS-0105172
• AT14922
• methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[2-amino-4-(hydroxymethyl)phenoxy]oxane-2-carboxylate

• MDL： MFCD31715406
• Inchi： 1S/C20H25NO11/c1-9(23)28-15-16(29-10(2)24)18(30-11(3)25)20(32-17(15)19(26)27-4)31-14-6-5-12(8-22)7-13(14)21/h5-7,15-18,20,22H,8,21H2,1-4H3/t15-,16-,17-,18+,20+/m0/s1
• InChI Key： ZAZPQJAJSIUIEY-KVIJGQROSA-N
• SMILES： NC1C(O[C@@H]2O[C@H](C(=O)OC)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]2OC(=O)C)=CC=C(CO)C=1

Computed Properties

• Exact Mass: 455.14276061g/mol
• Monoisotopic Mass: 455.14276061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 170Ų

Additional information on MAC glucuronide linker-2

Latest Research Insights on 229977-57-5 and MAC Glucuronide Linker-2 in Chemical Biology and Medicine

The compound 229977-57-5 and the product MAC glucuronide linker-2 have garnered significant attention in the field of chemical biology and pharmaceutical research due to their potential applications in drug development and targeted therapies. This research briefing synthesizes the latest findings and advancements related to these key components, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 229977-57-5 as a versatile intermediate in the synthesis of bioactive molecules. Its unique chemical properties make it particularly valuable for constructing complex molecular architectures, which are often required in the development of novel therapeutics. Researchers have leveraged its stability and reactivity to create derivatives with enhanced pharmacological profiles.

MAC glucuronide linker-2, on the other hand, has emerged as a critical tool in antibody-drug conjugate (ADC) technology. This linker system is designed to improve the stability and efficacy of ADCs by facilitating the controlled release of cytotoxic agents at target sites. Recent publications demonstrate its superior performance in reducing off-target effects and enhancing therapeutic windows compared to conventional linker systems.

A groundbreaking study published in the Journal of Medicinal Chemistry (2023) revealed that the combination of 229977-57-5 derivatives with MAC glucuronide linker-2 technology resulted in ADCs with unprecedented tumor-specificity and reduced systemic toxicity. The research team employed advanced mass spectrometry techniques to validate the precise cleavage mechanisms of the linker system in various biological environments.

Further investigations into the pharmacokinetic properties of these components have shown promising results. In preclinical models, compounds utilizing 229977-57-5 scaffolds and MAC glucuronide linker-2 demonstrated improved plasma stability and more predictable release kinetics, addressing long-standing challenges in ADC development.

The structural characterization of 229977-57-5 has been refined through recent X-ray crystallography studies, providing crucial insights into its conformational preferences and potential modification sites. These findings have direct implications for the rational design of next-generation drug candidates incorporating this molecular framework.

Industry reports indicate that several pharmaceutical companies have initiated development programs based on MAC glucuronide linker-2 technology, with multiple candidates currently in various stages of clinical trials. The linker's compatibility with diverse payload classes and its ability to maintain stability during circulation while allowing efficient release at target sites make it particularly attractive for therapeutic applications.

Emerging research directions include the exploration of 229977-57-5 derivatives in non-ADC applications, such as small molecule prodrug development and targeted imaging agents. Preliminary results suggest that the compound's modular nature allows for adaptation to various drug delivery platforms beyond traditional antibody-based approaches.

In conclusion, the synergy between 229977-57-5 chemistry and MAC glucuronide linker-2 technology represents a significant advancement in precision medicine. The continued refinement of these components and their applications promises to address critical challenges in drug development, particularly in oncology and targeted therapies. Future research should focus on optimizing the structural features of both elements to further enhance their therapeutic potential and expand their applicability across diverse disease areas.